Cas no 1824271-32-0 (1-(2,4-Dimethoxyphenyl)-2-butanol)

• Product Name: 1-(2,4-Dimethoxyphenyl)-2-butanol
• CAS No: 1824271-32-0
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• MDL: MFCD28134299
• CID: 5191961
• Update Time: 2025-10-29

1-(2,4-Dimethoxyphenyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dimethoxyphenyl)butan-2-ol
• starbld0033529
• 1-(2,4-Dimethoxyphenyl)-2-butanol

• MDL： MFCD28134299
• Inchi： 1S/C12H18O3/c1-4-10(13)7-9-5-6-11(14-2)8-12(9)15-3/h5-6,8,10,13H,4,7H2,1-3H3
• InChI Key： BCLPECHFDIGWEH-UHFFFAOYSA-N
• SMILES： OC(CC)CC1C=CC(=CC=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• XLogP3: 2.5
• Topological Polar Surface Area: 38.7

Additional information on 1-(2,4-Dimethoxyphenyl)-2-butanol

Comprehensive Guide to 1-(2,4-Dimethoxyphenyl)-2-butanol (CAS No. 1824271-32-0): Properties, Applications, and Market Insights

1-(2,4-Dimethoxyphenyl)-2-butanol (CAS No. 1824271-32-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique dimethoxyphenyl and butanol structure, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for "1-(2,4-Dimethoxyphenyl)-2-butanol uses" and "CAS 1824271-32-0 applications," highlighting its growing relevance in modern chemistry.

The molecular formula of 1-(2,4-Dimethoxyphenyl)-2-butanol is C₁₂H₁₈O₃, with a molecular weight of 210.27 g/mol. Its structure features two methoxy groups (–OCH₃) attached to a phenyl ring, coupled with a butanol side chain. This configuration contributes to its solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), making it a versatile candidate for laboratory and industrial applications. Searches for "1-(2,4-Dimethoxyphenyl)-2-butanol solubility" and "synthesis of CAS 1824271-32-0" reflect the compound's technical appeal.

One of the primary applications of 1-(2,4-Dimethoxyphenyl)-2-butanol is its role as a building block in pharmaceutical research. The compound's structural motifs are often leveraged to develop novel drug candidates, particularly in central nervous system (CNS) and anti-inflammatory therapies. Recent trends show increased interest in queries like "1-(2,4-Dimethoxyphenyl)-2-butanol in drug discovery" and "pharmaceutical intermediates for neuroactive compounds," aligning with the industry's focus on innovative therapeutics.

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From a technical perspective, handling 1-(2,4-Dimethoxyphenyl)-2-butanol requires standard laboratory precautions. It is stable under recommended storage conditions (room temperature, inert atmosphere) and poses no significant environmental hazards when managed properly. Researchers often seek information on "safe handling of CAS 1824271-32-0" and "analytical methods for purity testing," emphasizing the need for reliable technical data.

Innovative applications continue to emerge for 1-(2,4-Dimethoxyphenyl)-2-butanol, particularly in material science. Its aromatic-aliphatic hybrid structure makes it a candidate for polymer modifiers and liquid crystal formulations. Recent publications exploring "dimethoxyphenyl compounds in advanced materials" correlate with rising academic interest in this niche.

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In conclusion, 1-(2,4-Dimethoxyphenyl)-2-butanol (CAS No. 1824271-32-0) represents a multifaceted chemical with expanding horizons. Its integration into drug development pipelines, alignment with green chemistry principles, and material science potential position it as a compound worth monitoring. As research evolves, so will the search trends—from "scale-up processes for 1-(2,4-Dimethoxyphenyl)-2-butanol" to "novel derivatives of CAS 1824271-32-0," reflecting the dynamic nature of this chemical space.